Cas no 279261-83-5 (4-(4-BROMO-3-FLUOROPHENYL)MORPHOLINE)

• Product Name: 4-(4-BROMO-3-FLUOROPHENYL)MORPHOLINE
• CAS No: 279261-83-5
• MF: C₁₀H₁₁BrFNO
• MW: 260.102845430374
• MDL: MFCD11040389
• CID: 834874
• PubChem ID: 21995834
• Update Time: 2025-05-22

4-(4-BROMO-3-FLUOROPHENYL)MORPHOLINE Chemical and Physical Properties

Names and Identifiers

• 4-(4-BROMO-3-FLUOROPHENYL)MORPHOLINE
• Morpholine, 4-(4-bromo-3-fluorophenyl)-
• 4-(4-Bromo-3-fluoro-phenyl)-morpholine
• 279261-83-5
• MFCD11040389
• SB36354
• G83351
• AKOS017555262
• DTXSID20621332
• DB-339705
• CS-0323810
• SCHEMBL7928249
• SY290477

• MDL： MFCD11040389
• Inchi： 1S/C10H11BrFNO/c11-9-2-1-8(7-10(9)12)13-3-5-14-6-4-13/h1-2,7H,3-6H2
• InChI Key： PHEZXWMILXKGQC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1F)N1CCOCC1

Computed Properties

• Exact Mass: 259.00080g/mol
• Monoisotopic Mass: 259.00080g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 12.5Ų

Additional information on 4-(4-BROMO-3-FLUOROPHENYL)MORPHOLINE

4-(4-Bromo-3-Fluorophenyl)Morpholine: A Comprehensive Overview

4-(4-Bromo-3-Fluorophenyl)Morpholine, also known by its CAS number 279261-83-5, is a versatile organic compound that has garnered significant attention in the fields of pharmaceutical chemistry, materials science, and synthetic organic chemistry. This compound is characterized by its unique structure, which combines a morpholine ring with a substituted phenyl group. The presence of bromine and fluorine substituents on the aromatic ring imparts distinct electronic and steric properties, making it a valuable building block in various chemical transformations.

The synthesis of 4-(4-Bromo-3-Fluorophenyl)Morpholine typically involves a nucleophilic aromatic substitution or coupling reactions. Recent advancements in catalytic methods, such as the use of palladium catalysts, have enabled more efficient and selective syntheses of this compound. Researchers have also explored the use of microwave-assisted synthesis to optimize reaction conditions, reducing reaction times and improving yields.

In terms of applications, 4-(4-Bromo-3-Fluorophenyl)Morpholine has been extensively studied for its potential in drug discovery. Its morpholine ring is known to exhibit bioisosteric properties, making it a promising candidate for replacing other heterocycles in medicinal compounds. For instance, studies have shown that this compound can act as a scaffold for designing inhibitors of various enzymes, including kinases and proteases.

The electronic properties of 4-(4-Bromo-3-Fluorophenyl)Morpholine make it an attractive material for optoelectronic applications. Recent research has focused on its ability to act as a charge transport layer in organic light-emitting diodes (OLEDs). The bromine and fluorine substituents enhance the compound's electron-withdrawing effects, which are critical for achieving high device efficiency.

From a toxicological perspective, 4-(4-Bromo-3-Fluorophenyl)Morpholine has been subjected to thorough safety assessments. Studies indicate that it exhibits low acute toxicity, with minimal effects on cellular viability at concentrations relevant to industrial and pharmaceutical applications. However, further long-term studies are needed to fully understand its potential environmental impact.

The versatility of 4-(4-Bromo-3-Fluorophenyl)Morpholine continues to drive innovation across multiple disciplines. Its role as a key intermediate in complex molecule synthesis underscores its importance in modern chemical research. As new synthetic methodologies and application areas emerge, this compound is poised to remain a cornerstone in the development of advanced materials and therapeutic agents.